![molecular formula C9H14O4 B1264470 Methyl Acrylate Methyl Methacrylate CAS No. 9011-87-4](/img/structure/B1264470.png)
Methyl Acrylate Methyl Methacrylate
Overview
Description
Methyl Acrylate Methyl Methacrylate, also known as this compound, is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties
CAS RN |
9011-87-4 |
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Molecular Formula |
C9H14O4 |
Molecular Weight |
186.2 g/mol |
IUPAC Name |
methyl 2-methylprop-2-enoate;methyl prop-2-enoate |
InChI |
InChI=1S/C5H8O2.C4H6O2/c1-4(2)5(6)7-3;1-3-4(5)6-2/h1H2,2-3H3;3H,1H2,2H3 |
InChI Key |
NXMXPVQZFYYPGD-UHFFFAOYSA-N |
SMILES |
CC(=C)C(=O)OC.COC(=O)C=C |
Canonical SMILES |
CC(=C)C(=O)OC.COC(=O)C=C |
Other CAS RN |
9011-87-4 |
Pictograms |
Irritant; Health Hazard |
synonyms |
Dakril 2M methyl acrylate-methyl methacrylate copolyme |
Origin of Product |
United States |
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